![molecular formula C17H16N2O2 B287033 2-(1,2-benzisoxazol-3-yl)-N-(3,4-dimethylphenyl)acetamide](/img/structure/B287033.png)
2-(1,2-benzisoxazol-3-yl)-N-(3,4-dimethylphenyl)acetamide
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Overview
Description
2-(1,2-benzisoxazol-3-yl)-N-(3,4-dimethylphenyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 2-(1,2-benzisoxazol-3-yl)-N-(3,4-dimethylphenyl)acetamide is not fully understood. However, it has been suggested that this compound may act by modulating the activity of ion channels in the brain, which are involved in the regulation of neuronal excitability. This modulation may result in the inhibition of abnormal electrical activity in the brain, leading to the observed anticonvulsant and analgesic effects.
Biochemical and Physiological Effects:
Studies have shown that this compound can affect the levels of various neurotransmitters, such as glutamate, GABA, and dopamine, in the brain. Additionally, it has been shown to reduce the levels of pro-inflammatory cytokines, such as TNF-α and IL-1β, in the brain and peripheral tissues. These effects may contribute to the observed analgesic and anti-inflammatory properties of this compound.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(1,2-benzisoxazol-3-yl)-N-(3,4-dimethylphenyl)acetamide in lab experiments include its well-established synthesis method, its relatively low cost, and its potential applications in various fields of research. However, the limitations of this compound include its limited solubility in water, which may affect its bioavailability, and its potential toxicity at high doses.
Future Directions
There are several future directions for the research on 2-(1,2-benzisoxazol-3-yl)-N-(3,4-dimethylphenyl)acetamide. These include:
1. Further investigation of the mechanism of action of this compound, particularly its effects on ion channels in the brain.
2. Development of new drugs based on the structure of this compound for the treatment of neurodegenerative diseases.
3. Exploration of the potential applications of this compound in the field of cancer research, as it has been shown to exhibit cytotoxic effects against certain cancer cell lines.
4. Investigation of the potential use of this compound as a tool for studying the role of ion channels in neuronal excitability.
5. Development of new methods for improving the solubility and bioavailability of this compound, which may enhance its potential as a therapeutic agent.
In conclusion, this compound is a promising compound with potential applications in various fields of research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and to develop new drugs based on its structure.
Synthesis Methods
The synthesis method of 2-(1,2-benzisoxazol-3-yl)-N-(3,4-dimethylphenyl)acetamide involves the reaction of 3,4-dimethylaniline with 2-hydroxybenzohydrazide in the presence of acetic anhydride and a catalytic amount of sulfuric acid. The resulting product is then acetylated with acetic anhydride and transformed into the final product through the reaction with acetyl chloride.
Scientific Research Applications
2-(1,2-benzisoxazol-3-yl)-N-(3,4-dimethylphenyl)acetamide has been studied extensively for its potential applications in various fields of research. It has been shown to exhibit anticonvulsant, analgesic, and anti-inflammatory properties, making it a promising candidate for the development of new drugs. Additionally, this compound has been investigated for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.
Properties
Molecular Formula |
C17H16N2O2 |
---|---|
Molecular Weight |
280.32 g/mol |
IUPAC Name |
2-(1,2-benzoxazol-3-yl)-N-(3,4-dimethylphenyl)acetamide |
InChI |
InChI=1S/C17H16N2O2/c1-11-7-8-13(9-12(11)2)18-17(20)10-15-14-5-3-4-6-16(14)21-19-15/h3-9H,10H2,1-2H3,(H,18,20) |
InChI Key |
XVYBAMKSUADJAR-UHFFFAOYSA-N |
SMILES |
CC1=C(C=C(C=C1)NC(=O)CC2=NOC3=CC=CC=C32)C |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)CC2=NOC3=CC=CC=C32)C |
Origin of Product |
United States |
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